19,20-dehydroprostaglandin E2
19,20-dehydroprostaglandin E2
Brand Name:
Vulcanchem
CAS No.:
111219-93-3
VCID:
VC0220192
InChI:
InChI=1S/C20H30O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h2,4,7,12-13,15-17,19,21,23H,1,3,5-6,8-11,14H2,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,19+/m0/s1
SMILES:
C=CCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
Molecular Formula:
C7H8N2O2
Molecular Weight:
350.4 g/mol
19,20-dehydroprostaglandin E2
CAS No.: 111219-93-3
Main Products
VCID: VC0220192
Molecular Formula: C7H8N2O2
Molecular Weight: 350.4 g/mol
| CAS No. | 111219-93-3 |
|---|---|
| Product Name | 19,20-dehydroprostaglandin E2 |
| Molecular Formula | C7H8N2O2 |
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(1E,3S)-3-hydroxyocta-1,7-dienyl]-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H30O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h2,4,7,12-13,15-17,19,21,23H,1,3,5-6,8-11,14H2,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,19+/m0/s1 |
| Standard InChIKey | DIRVEFSXGQYPLZ-ARSRFYASSA-N |
| Isomeric SMILES | C=CCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O)O |
| SMILES | C=CCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
| Canonical SMILES | C=CCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
| Synonyms | 19,20-dehydroprostaglandin E2 |
| PubChem Compound | 6450033 |
| Last Modified | Nov 11 2021 |
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